N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide

• Molecular Formula: C19H15ClN2O2S
• Molecular Weight: 370.9 g/mol
• IUPAC Name: N-[3-[[2-(4-chlorophenyl)acetyl]amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H15ClN2O2S/c20-14-8-6-13(7-9-14)11-18(23)21-15-3-1-4-16(12-15)22-19(24)17-5-2-10-25-17/h1-10,12H,11H2,(H,21,23)(H,22,24)
• InChI Key: GSBOQRRFVOBAJS-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)CC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CS3
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=CS2)NC(=O)CC3=CC=C(C=C3)Cl

Description

N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide, also known as CCT251545, is a small molecule inhibitor of the DNA damage response (DDR) pathway. The DDR pathway is a complex network of signaling pathways that respond to DNA damage, and it plays a crucial role in maintaining genomic stability. CCT251545 has been shown to selectively inhibit the ataxia telangiectasia and Rad3-related protein (ATR), a key regulator of the DDR pathway.

Scientific Research Applications

N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide has been used extensively in scientific research to study the DDR pathway and its role in cancer biology. One of the key applications of N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide is in the study of DNA damage response mechanisms in cancer cells. It has been shown to selectively inhibit ATR in cancer cells, leading to DNA damage and cell death. This makes N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide a promising candidate for the development of new cancer therapies.

Mechanism of Action

N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide selectively inhibits ATR, a protein kinase that plays a key role in the DDR pathway. ATR is activated in response to DNA damage, and it phosphorylates a number of downstream targets, including checkpoint kinase 1 (Chk1) and p53. By inhibiting ATR, N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide disrupts the DDR pathway, leading to DNA damage and cell death.
Biochemical and Physiological Effects:
N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide has been shown to have a number of biochemical and physiological effects. In cancer cells, N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide inhibits ATR and leads to DNA damage and cell death. In normal cells, N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide has been shown to induce a transient cell cycle arrest, which allows cells to repair DNA damage. This suggests that N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide may have potential as a cancer therapy that selectively targets cancer cells while sparing normal cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide is its selectivity for ATR. This allows researchers to study the role of ATR in the DDR pathway without affecting other proteins or pathways. However, one limitation of N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide is its relatively low potency compared to other ATR inhibitors. This can make it difficult to achieve the desired level of inhibition in some experiments.

Future Directions

There are several potential future directions for research on N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide. One area of interest is the development of more potent ATR inhibitors that can be used in cancer therapy. Another area of interest is the study of the DDR pathway in other diseases, such as neurodegenerative disorders. Finally, the use of N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide in combination with other therapies, such as chemotherapy or radiation therapy, may be a promising approach to improving cancer treatment outcomes.

Synthesis Methods

The synthesis of N-(3-{[(4-chlorophenyl)acetyl]amino}phenyl)thiophene-2-carboxamide involves several steps, including the coupling of 4-chlorobenzoyl chloride with 3-aminothiophene-2-carboxylic acid, followed by the acylation of the resulting amide with 4-chlorophenylacetic acid. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.